N-(1,3-benzodioxol-5-ylmethyl)-3-(4-fluorophenyl)propanamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3-(4-fluorophenyl)propanamide
• InChI: InChI=1S/C17H16FNO3/c18-14-5-1-12(2-6-14)4-8-17(20)19-10-13-3-7-15-16(9-13)22-11-21-15/h1-3,5-7,9H,4,8,10-11H2,(H,19,20)
• InChI Key: JIHLVTXPZAFELI-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CCC3=CC=C(C=C3)F
• Molecular Formula: C17H16FNO3
• Molecular Weight: 301.31 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-3-(4-fluorophenyl)propanamide, commonly known as 5-MAPB, is a synthetic drug that belongs to the class of phenethylamines. It is a designer drug that has gained popularity in recent years due to its psychoactive effects. The chemical structure of 5-MAPB is similar to that of MDMA, which is a well-known drug of abuse. However, 5-MAPB has a slightly different chemical structure, which gives it unique properties.

Mechanism of Action

The exact mechanism of action of 5-MAPB is not fully understood. However, it is known to act as a SNDRA, which means that it increases the levels of serotonin, norepinephrine, and dopamine in the brain. These neurotransmitters are involved in the regulation of mood, emotion, and motivation. By increasing their levels, 5-MAPB is thought to produce its psychoactive effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-MAPB are similar to those of MDMA. It has been found to produce feelings of euphoria, empathy, and sociability. It also increases heart rate, blood pressure, and body temperature. However, the effects of 5-MAPB are less intense and shorter-lasting than those of MDMA.

Advantages and Limitations for Lab Experiments

One advantage of using 5-MAPB in lab experiments is that it is a relatively new drug, which means that there is still much to be learned about its properties and effects. This makes it an interesting subject for scientific research. However, one limitation is that it is a designer drug, which means that it is not approved for human consumption and is illegal in many countries. This makes it difficult to conduct research on human subjects.

Future Directions

There are several future directions for research on 5-MAPB. One area of interest is its potential therapeutic uses. It has been suggested that it may be useful in the treatment of depression, anxiety, and post-traumatic stress disorder (PTSD). Another area of interest is its potential use as a tool for studying the brain. By studying its effects on neurotransmitter levels and brain activity, researchers may gain a better understanding of the neurobiology of mood and emotion. Finally, there is a need for further research on the long-term effects of 5-MAPB, particularly with regard to its potential for addiction and other negative health outcomes.

Scientific Research Applications

5-MAPB has been used in scientific research to study its psychoactive effects. It has been found to act as a serotonin-norepinephrine-dopamine releasing agent (SNDRA), which means that it increases the levels of these neurotransmitters in the brain. This mechanism of action is similar to that of MDMA, which is known to produce feelings of euphoria, empathy, and sociability.